Cas no 2171798-29-9 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• CAS No: 2171798-29-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5945783
• PubChem ID: 165550745
• Update Time: 2025-05-26

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• 2171798-29-9
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethoxy}acetic acid
• EN300-1486475

• Inchi： 1S/C23H26N2O6/c1-15(12-21(26)24-10-11-30-14-22(27)28)25-23(29)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： QLXDLIHIFYFSGS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid

Comprehensive Overview of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171798-29-9)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171798-29-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique ethylene glycol linker and an Fmoc-protected amine group, making it a versatile building block for drug discovery, biomaterials, and proteomics research. Its molecular structure combines the stability of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group with the flexibility of a carboxylic acid terminus, enabling precise modifications in solid-phase peptide synthesis (SPPS).

In recent years, the demand for custom peptide synthesis and bioconjugation tools has surged, driven by advancements in cancer therapeutics, vaccine development, and targeted drug delivery systems. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171798-29-9 applications" to identify high-purity intermediates for antibody-drug conjugates (ADCs) and peptide-based diagnostics. The compound’s water-soluble PEG-like spacer (introduced by the ethoxyacetic acid moiety) enhances solubility, a critical factor in in vivo studies and formulation optimization.

The synthesis of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid involves multi-step organic reactions, including amide coupling and Fmoc protection, ensuring compatibility with automated peptide synthesizers. Its CAS No. 2171798-29-9 is often referenced in patents related to biodegradable polymers and controlled-release formulations, aligning with the growing interest in sustainable biomaterials. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity, a topic frequently queried in pharmaceutical quality control forums.

From an SEO perspective, this compound intersects with trending queries such as "Fmoc-PEG-COOH analogs," "peptide linker chemistry," and "CAS 2171798-29-9 suppliers." Its role in click chemistry and bioorthogonal reactions further elevates its relevance in chemical biology discussions. Laboratories prioritize sourcing GMP-grade variants to meet regulatory standards, underscoring the importance of batch-to-batch consistency in preclinical research.

In summary, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS No. 2171798-29-9) represents a critical tool for modern biopharmaceutical innovation. Its design addresses key challenges in solubility enhancement, conjugation efficiency, and scalable synthesis, making it indispensable for researchers exploring next-generation therapeutics and diagnostic probes.